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Compound Name: 2-Bromo-2-methylpropanamide

Cat. No.: B1266605 Get Quote

For Immediate Release

[City, State] – December 21, 2025 – An in-depth review of available scientific literature and

chemical databases reveals a significant gap in the understanding of the biological mechanism

of action for the compound 2-Bromo-2-methylpropanamide (CAS No. 7462-74-0). Despite its

availability as a chemical reagent, there is a notable absence of published data detailing its

pharmacological effects, cellular targets, or any associated signaling pathways. This technical

guide consolidates the existing chemical knowledge and transparently addresses the current

void in biological activity data for researchers, scientists, and drug development professionals.

Physicochemical Properties
2-Bromo-2-methylpropanamide, also known as 2-bromoisobutyramide, is a halogenated

amide with the molecular formula C₄H₈BrNO.[1][2][3] Its fundamental properties are

summarized in the table below.
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Property Value Source

Molecular Weight 166.02 g/mol [1][2][3]

CAS Number 7462-74-0 [1][2]

Physical Form Powder

Melting Point 145-149 °C

Synonyms
2-Bromoisobutyramide, 2-

Bromo-2,2-dimethylacetamide
[2][3]

Chemical Reactivity and Synthetic Utility
The primary characterization of 2-Bromo-2-methylpropanamide in the scientific literature

pertains to its chemical reactivity. As a tertiary alkyl halide, its chemical behavior is expected to

be influenced by steric hindrance around the carbon atom bearing the bromine atom. While no

specific biological mechanism of action has been elucidated, its structural motifs suggest

potential as a scaffold or intermediate in organic synthesis and drug discovery.[4] The presence

of a bromine atom provides a reactive site for functionalization, potentially through nucleophilic

substitution or cross-coupling reactions.[4]

Derivatives of similar structures, such as N,N′-(1,4-Phenylene)bis(2-bromo-2-
methylpropanamide), have been investigated as initiators in Atom Transfer Radical

Polymerization (ATRP), indicating a utility for this class of compounds in materials science.[5]

Current Status of Biological Activity Investigation
A comprehensive search of scientific databases, including PubChem and peer-reviewed

journals, yielded no specific studies on the biological activity of 2-Bromo-2-
methylpropanamide. There is no available quantitative data, such as IC50 or EC50 values, to

characterize its potency against any biological target. Furthermore, no experimental protocols

for biological assays involving this compound have been published.

The absence of such data strongly suggests that 2-Bromo-2-methylpropanamide is likely

utilized as a chemical intermediate or building block in the synthesis of other molecules rather
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than as a biologically active agent itself. Researchers investigating this compound should be

aware that they may be the first to explore its potential biological effects.

A Proposed Workflow for Biological
Characterization
For researchers interested in investigating the potential biological activity of 2-Bromo-2-
methylpropanamide or its derivatives, a generalized workflow for initial characterization is

proposed. This workflow outlines the logical progression from initial screening to more detailed

mechanistic studies.
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Phase 1: Initial Screening

Phase 2: Hit Validation & Dose-Response

Phase 3: Mechanism of Action Studies

Phase 4: Lead Optimization

Compound Acquisition & Purity Assessment (e.g., HPLC, NMR)

High-Throughput Screening (HTS) against diverse target panels (e.g., kinases, GPCRs, ion channels) Phenotypic Screening in relevant cell lines (e.g., cancer, immune cells)

Confirmation of primary hits

Dose-response studies to determine IC50/EC50 values Initial cytotoxicity assessment (e.g., MTT, LDH assays)

Target identification and validation (e.g., pull-down assays, thermal shift assays)

Signaling pathway analysis (e.g., Western blot, reporter assays)

In vitro functional assays relevant to the identified target

Structure-Activity Relationship (SAR) studies

Synthesis of analogs to improve potency, selectivity, and ADME properties

Click to download full resolution via product page

Proposed workflow for the biological evaluation of 2-Bromo-2-methylpropanamide.
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Conclusion
In conclusion, 2-Bromo-2-methylpropanamide remains a chemical entity with no documented

biological mechanism of action in the public domain. Its primary utility appears to be in

synthetic chemistry. The scientific community is encouraged to investigate the potential

biological properties of this and related compounds, and the provided workflow offers a

strategic approach for such an endeavor. This guide serves to inform the research community

about the current state of knowledge and to prevent the duplication of efforts in searching for

non-existent data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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